Cas no 946223-60-5 (1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

1-(4-Bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a pyridine-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 4-bromobenzyl group and a 2,5-difluorophenyl moiety, which may enhance binding affinity and selectivity in target interactions. The compound's dihydropyridinone core offers a versatile scaffold for further functionalization, making it valuable in the synthesis of bioactive molecules. Its well-defined molecular architecture and halogenated substituents suggest utility in structure-activity relationship (SAR) studies, particularly in the development of enzyme inhibitors or receptor modulators. The product is characterized by high purity and stability, ensuring reliability in experimental applications.
1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure
946223-60-5 structure
Product Name:1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:946223-60-5
MF:C19H13BrF2N2O2
MW:419.219530820847
CID:5506413
Update Time:2025-05-21

1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-bromophenyl)methyl]-N-(2,5-difluorophenyl)-2-oxopyridine-3-carboxamide
    • 3-Pyridinecarboxamide, 1-[(4-bromophenyl)methyl]-N-(2,5-difluorophenyl)-1,2-dihydro-2-oxo-
    • 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C19H13BrF2N2O2/c20-13-5-3-12(4-6-13)11-24-9-1-2-15(19(24)26)18(25)23-17-10-14(21)7-8-16(17)22/h1-10H,11H2,(H,23,25)
    • InChI Key: ABFXZGJHKAGPGY-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=C(Br)C=C2)C=CC=C1C(NC1=CC(F)=CC=C1F)=O

1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

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Additional information on 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946223-60-5)

The compound 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946223-60-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine-3-carboxamide core and substituted aromatic rings, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for information on its properties, applications, and synthesis methods, making it a topic of interest in modern chemical studies.

One of the key structural attributes of 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is the presence of both bromophenyl and difluorophenyl groups. These functional groups contribute to its reactivity and potential interactions with biological targets. The 2-oxo-1,2-dihydropyridine moiety further enhances its versatility, allowing it to participate in various chemical reactions. Such characteristics make this compound a subject of interest for those exploring small-molecule drug discovery and agrochemical development.

In recent years, the demand for pyridine-based compounds like 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has surged due to their applications in medicinal chemistry. Researchers often investigate its potential as a kinase inhibitor or receptor modulator, given its structural similarity to known pharmacophores. Additionally, its fluorine and bromine substituents are of particular interest in the design of compounds with improved metabolic stability and binding affinity.

The synthesis of 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and heterocycle formation. Optimizing these synthetic routes is a common focus for chemists aiming to improve yield and purity. Given the growing emphasis on green chemistry, alternative methods such as catalytic processes or microwave-assisted synthesis are also being explored to reduce environmental impact.

Beyond pharmaceuticals, 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has potential applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic electronic materials or fluorescent probes. Researchers are investigating its optical properties and electronic behavior, which could lead to innovations in sensors and optoelectronic devices.

The market for specialty chemicals like 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is expanding, driven by advancements in drug discovery and agrochemical formulations. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of academic and industrial clients. Its CAS No. 946223-60-5 serves as a unique identifier, facilitating procurement and regulatory compliance.

In summary, 1-(4-bromophenyl)methyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a multifaceted compound with significant potential in both life sciences and material applications. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of targeted therapeutics and advanced materials. As scientific inquiry continues to evolve, this compound is likely to remain a key player in innovative chemical solutions.

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